tert-Butyl(dichloromethyl)dimethylsilane
Overview
Description
Tert-Butyl(dichloromethyl)dimethylsilane (TBDMS) is an organosilicon compound with the molecular formula C7H18Cl2Si. It is a colorless, volatile liquid with a mild odor. TBDMS is a versatile reagent used in organic chemistry, primarily as a protecting group for alcohols and carboxylic acids. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Preparation of Secondary and Tertiary tert-Butyldimethylsilylamines
Bowser and Bringley (1985) explored the reactions of tert-butyl (chloro) dimethylsilane with primary and secondary amines, yielding compounds with the general formula t-BuMe2SiNRR1. These compounds displayed high stability towards hydrolysis and lower chemical reactivity compared to their trimethylsilyl analogs, suggesting their potential utility in organic synthesis and chemical modifications (Bowser & Bringley, 1985).
Nucleophilic Protected Hydrogen Sulfide Equivalents
Dong, Clive, and Gao (2015) reported on [(tert-Butyldimethylsilyl)oxy]methanethiol as a nucleophilic reagent for introducing protected bivalent sulfur. This reagent complements the electrophilic reagent p-MeC6H4SO2SCH2OSiMe2Bu-t, demonstrating applications in sulfur chemistry and potential in organic synthesis (Dong, Clive, & Gao, 2015).
Hydroxyl Group Protection
Corey and Venkateswarlu (1972) discussed the development of chemical agents for protecting hydroxyl groups, highlighting the use of dimethyl-tert-butylsilyl. The ethers of this substance were stable under various conditions, including in water and alcohol bases, suggesting their importance in synthetic chemistry, particularly in the synthesis of prostaglandins (Corey & Venkateswarlu, 1972).
Organometallic Chemistry Applications
Chacon, Coughlin, Henling, and Bercaw (1995) prepared and analyzed structures of rac-[bis(2-trimethylsilyl-4-tert-butyl-η5-cyclopentadienyl)dimethylsilane]dichlorotitanium and zirconium. These studies in organometallic chemistry suggest the potential use of tert-butyl(dichloromethyl)dimethylsilane derivatives in the synthesis of complex metal-organic compounds (Chacon et al., 1995).
Electrocatalytic Reduction
Baron, Darchen, and Hauchard (2004) investigated the electrocatalytic reduction of tert-butyl hydroperoxide, suggesting potential applications of tert-butyl(dichloromethyl)dimethylsilane derivatives in electrochemistry and material science (Baron, Darchen, & Hauchard, 2004).
Palladium-Catalyzed Decomposition Studies
Maas, Fronda, Mayer, and Brückmann (1994) explored the palladium-catalyzed decomposition of a (1-diazo-2-oxoalkyl)silane, providing insights into the use of tert-butyl(dichloromethyl)dimethylsilane in complex catalytic processes, which could be relevant in advanced synthetic methodologies (Maas et al., 1994).
Mechanism of Action
Target of Action
tert-Butyl(dichloromethyl)dimethylsilane is primarily used as a silylating agent in organic synthesis . Its primary targets are hydroxyl groups in organic compounds, which it protects via silylation .
Mode of Action
tert-Butyl(dichloromethyl)dimethylsilane interacts with its targets (hydroxyl groups) through a process known as silylation. In this process, the silicon atom in the tert-Butyl(dichloromethyl)dimethylsilane molecule forms a bond with the oxygen atom in the hydroxyl group, thereby protecting the hydroxyl group from further reactions .
Biochemical Pathways
The silylation of hydroxyl groups by tert-Butyl(dichloromethyl)dimethylsilane affects various biochemical pathways. Specifically, it prevents the hydroxyl groups from participating in reactions that they would otherwise be involved in. This can have downstream effects on the synthesis of complex organic molecules, as the protection of hydroxyl groups can influence the course of these synthetic pathways .
Pharmacokinetics
Given its use as a reagent in organic synthesis, it is likely that its bioavailability and pharmacokinetic properties are highly dependent on the specific conditions of the reaction it is used in .
Result of Action
The primary result of the action of tert-Butyl(dichloromethyl)dimethylsilane is the protection of hydroxyl groups in organic compounds. This protection can influence the course of organic synthesis reactions, potentially leading to different end products or improving the yield of the desired product .
Action Environment
The action, efficacy, and stability of tert-Butyl(dichloromethyl)dimethylsilane can be influenced by various environmental factors. For example, the presence of water can lead to the hydrolysis of the silyl ether formed during silylation, reversing the protection of the hydroxyl group . Therefore, reactions involving tert-Butyl(dichloromethyl)dimethylsilane are typically carried out under anhydrous conditions .
properties
IUPAC Name |
tert-butyl-(dichloromethyl)-dimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16Cl2Si/c1-7(2,3)10(4,5)6(8)9/h6H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIGQYABNVUNASW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)C(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50402636 | |
Record name | tert-Butyl(dichloromethyl)dimethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50402636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
138983-08-1 | |
Record name | tert-Butyl(dichloromethyl)dimethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50402636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-Butyl(dichloromethyl)dimethylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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